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Compound of Interest

Compound Name: accucast

Cat. No.: B1178887 Get Quote

Carbobead CP is a high-performance ceramic media composed of aluminosilicate.[1][2] It is

recognized for its consistent thermal, physical, and chemical properties, making it a subject of

interest in various industrial and research applications. This guide provides a comprehensive

overview of its manufacturer specifications and relevant experimental findings for researchers,

scientists, and drug development professionals.

Physical and Chemical Properties
The following tables summarize the key quantitative specifications for Carbobead CP, derived

from manufacturer data sheets and independent research.

General Properties
Property Value Source

Chemical Composition Aluminosilicate Ceramic [1]

Material Density 3.25 g/cm³ (3250 kg/m ³) [1][2]

Sphericity 0.9 [2][3]

Roughness 0.9 [2]

Particle Size Distribution (Sieve Analysis)
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The particle size of Carbobead CP is tightly controlled, and the following table presents a

typical sieve analysis.

Mesh Size Millimeters Weight % Retained

Product: 12/18

-12+16 1.700-1.180 10

-16+20 1.180-0.850 90

Product: 16/30

-16+20 1.180-0.850 5

-20+30 0.850-0.600 90

-30+40 0.600-0.425 5

Product: 20/40

-20+30 0.850-0.600 3

-30+40 0.600-0.425 90

-40+50 0.425-0.300 7

Product: 30/60

-30+40 0.600-0.425 3

-40+50 0.425-0.300 90

-50+70 0.300-0.212 7

Product: 40/70

-40+50 0.425-0.300 17

-50+70 0.300-0.212 68

-70+100 0.212-0.150 15

Source:[1]
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Derived Particle Size Metrics
Property Value (µm)

Product: 20/40

Median Particle Diameter (D50) 730

Effective Size (D10) 648

Uniformity Coefficient (D60/D10) 1.19

Product: 30/60

Median Particle Diameter (D50) 522

Effective Size (D10) 440

Uniformity Coefficient (D60/D10) 1.20

Product: 40/70

Median Particle Diameter (D50) 332

Effective Size (D10) 285

Uniformity Coefficient (D60/D10) 1.23

Source:[1]

Thermal Properties
The thermal conductivity of Carbobead CP has been investigated as a function of temperature

and ambient gas.

Temperature (°C)
Thermal Conductivity
(W/m·K) in Air

Thermal Conductivity
(W/m·K) in N₂

~20 ~0.25 ~0.25

~700 ~0.50 ~0.50

Source:[4][5]
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Elemental Composition
The elemental composition of Carbobead CP has been analyzed before and after heat

treatment.

Element
Fresh (Weight
%)

1200°C - 4h
(Weight %)

1200°C - 32h
(Weight %)

1200°C - 500h
(Weight %)

O 49.95 50.91 51.37 51.59

Al 31.38 40.25 40.75 39.42

Si 6.76 2.20 3.52 4.79

Fe 11.27 3.80 2.84 4.19

Ti 0.65 1.90 1.52 -

Source:[3]

Experimental Protocols
Detailed experimental protocols for all manufacturer specifications are not publicly available.

However, the following methodologies have been cited in research literature for the

characterization of Carbobead CP.

Thermal Conductivity Measurement
The thermal conductivity of Carbobead CP beds is measured using the transient hot-wire

(THW) method.[5] This technique is suitable for measuring the thermal properties of porous

materials over a range of temperatures.
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Experimental Setup Measurement Procedure

Data Analysis

High-Temperature THW Apparatus

Carbobead CP Sample Bed

Platinum Wire (Heater/Sensor)

 embedded in 

Controlled Atmosphere (Air/N2)

 surrounds 

Apply Voltage Pulse to Pt Wire

Record Temperature Rise of Wire over Time

Calculate Thermal Conductivity

Plot Temperature vs. log(time)

Determine Linear Region

Calculate k from Slope
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Sample Preparation

Analysis

Output

Fresh Carbobead CP Sample

Heat Treatment (e.g., 1200°C for 4-500h)

EDX Analysis

 for 

XRD Analysis

 for 

Elemental Composition (Weight %) Crystalline Phase Identification

Measurement Data Acquisition Calculation

Carbobead CP Sample

Solar Reflectometer

Emissometer

Measure Reflectance

Measure Emissivity

Calculate Solar Absorptance (α = 1 - ρ)

Direct Emissivity Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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